Cas no 51127-70-9 (2-amino-1-(naphthalen-2-yl)ethan-1-one)

• Product Name: 2-amino-1-(naphthalen-2-yl)ethan-1-one
• CAS No: 51127-70-9
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 1571994
• PubChem ID: 435282
• Update Time: 2025-09-24

2-amino-1-(naphthalen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-amino-1-(2-naphthalenyl)-
• 2-amino-1-(naphthalen-2-yl)ethan-1-one
• EN300-1847520
• 2-amino-1-(2-naphthyl)ethanone
• AKOS010295571
• NCGC00186196-01
• CHEMBL1884674
• NCGC00186196-02
• 2-amino-1-naphthalen-2-ylethanone
• 51127-70-9
• 2-(Aminoacetyl)naphthalene
• AT-051/43422466
• SCHEMBL5899479

• Inchi： 1S/C12H11NO/c13-8-12(14)11-6-5-9-3-1-2-4-10(9)7-11/h1-7H,8,13H2
• InChI Key： CYZIVKKJMQBWTF-UHFFFAOYSA-N
• SMILES： O=C(CN)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 185.08413
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-amino-1-(naphthalen-2-yl)ethan-1-one

2-Amino-1-(Naphthalen-2-Yl)Ethan-1-One: A Comprehensive Overview

2-Amino-1-(naphthalen-2-yl)ethan-1-one, also known by its CAS registry number 51127-70-9, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure featuring a naphthalene ring fused with a ketone and an amino group, has garnered attention due to its potential in drug discovery, material science, and organic synthesis. Recent advancements in synthetic methodologies and computational chemistry have further highlighted its role as a valuable intermediate in constructing complex molecular frameworks.

The structural elucidation of 2-amino-1-(naphthalen-2-yl)ethan-1-one reveals a conjugated system that enhances its electronic properties. The presence of the naphthalene moiety imparts aromatic stability, while the amino group introduces nucleophilic reactivity. This combination makes the compound an attractive candidate for exploring novel chemical reactions and catalytic processes. Researchers have utilized this compound as a building block in the synthesis of bioactive molecules, particularly in the development of anti-cancer agents and neuroprotective drugs.

In recent studies, the application of 51127-70-9 in medicinal chemistry has been expanded through its use as a precursor for heterocyclic compounds. For instance, it has been employed in the construction of isoquinoline derivatives, which are known for their pharmacological activities. The ability to form such structures underscores the importance of this compound in advancing therapeutic interventions. Moreover, its role in click chemistry reactions has been explored, enabling the rapid assembly of complex molecules with high efficiency.

The synthesis of 2-amino-1-(naphthalen-2-yl)ethan-1-one has also seen significant improvements. Traditional methods involving Friedländer synthesis have been complemented by modern techniques such as microwave-assisted synthesis and organocatalysis. These advancements not only enhance the yield but also reduce reaction times, making the compound more accessible for large-scale applications. The integration of green chemistry principles in its production further aligns with current sustainability goals in the chemical industry.

In terms of spectroscopic analysis, recent studies have employed advanced techniques such as nuclear magnetic resonance (NMR) and mass spectrometry to confirm the structure and purity of 51127-70-9. These analyses provide critical insights into the compound's stability under various conditions, which is essential for its storage and transportation. Additionally, computational modeling has been utilized to predict its reactivity and interaction with biological systems, paving the way for future experimental validations.

The versatility of 2-amino-1-(naphthalen-2-yl)ethan-1-one extends to its application in materials science. Its ability to form self-assembled monolayers and participate in supramolecular chemistry has opened avenues for its use in nanotechnology applications. Researchers are actively exploring its potential in creating functional materials with tailored properties for electronics and sensing devices.

In conclusion, 51127-70-9, or 2-amino-1-(naphthalen-2-yil)ethan-i-one, stands as a pivotal compound in contemporary chemical research. Its unique structure, coupled with advancements in synthetic and analytical techniques, positions it as a key player in driving innovation across multiple disciplines. As research continues to uncover new applications and mechanisms involving this compound, its significance in both academic and industrial settings is expected to grow further.